Cas no 25154-92-1 (Chloral)

Chloral structure
Chloral structure
Product Name:Chloral
CAS No:25154-92-1
MF:C2HCl3O
MW:147.387737989426
CID:6976297
PubChem ID:6407
Update Time:2025-08-13

Chloral Chemical and Physical Properties

Names and Identifiers

    • Trichloroacetaldehyde
    • 4-01-00-03142 (Beilstein Handbook Reference)
    • AKOS000119168
    • CHLORAL [HSDB]
    • Cloralio
    • CHLORAL [IARC]
    • STR00138
    • CHLORAL
    • Chloral (IUPAC)
    • DTXCID604744
    • DB02650
    • FT74876
    • FLI06WS32H
    • BRN 0506422
    • InChI=1/C2HCl3O/c3-2(4,5)1-6/h1
    • CHEBI:48814
    • DTXSID7024744
    • acetaldehyde, trichloro
    • Acetaldehyde, 2,2,2-trichloro-
    • Trichloroacetaldehyd
    • MFCD00036214
    • Trichloro-Acetaldehyde
    • UN 2075 (Salt/Mix)
    • F2191-0156
    • Trichloroethanal
    • Trichloracetaldehyde
    • SCHEMBL1382
    • 75-87-6
    • 2,2,2-Trichloroacetaldehyde
    • Grasex
    • TRICHLOROACETALDEHYDE [MI]
    • RCRA waste number U034
    • 200-911-5
    • STL146480
    • CCl3CHO
    • DB-007348
    • TRI-CHLORO-ACETALDEHYDE
    • SCHEMBL75613
    • Chloral, anhydrous, inhibited
    • UN2075
    • Anhydrous chloral
    • 2,2,2-Trichloroethanal
    • Cloralio [Italian]
    • UNII-FLI06WS32H
    • ETHANAL, TRICHLORO-
    • Acetaldehyde,2,2,2-trichloro-
    • RCRA waste no. U034
    • CHEMBL27551
    • NS00020706
    • Q422755
    • Chloral, anhydrous, inhibited [UN2075] [Poison]
    • 2,2,2-Trichloroacetaldehyde - anhydrous
    • HSDB 2557
    • Acetaldehyde, trichloro-
    • chloral;acetaldehyde, 2,2,2-trichloro-;trichloroethanal;trichloroacetaldehyde;acetaldehyde, trichloro-;chloral, anhydrous
    • EINECS 200-911-5
    • 25154-92-1
    • Chloral anhydrous
    • CCRIS 852
    • Chloral
    • Inchi: 1S/C2HCl3O/c3-2(4,5)1-6/h1H
    • InChI Key: HFFLGKNGCAIQMO-UHFFFAOYSA-N
    • SMILES: ClC(C=O)(Cl)Cl

Computed Properties

  • Exact Mass: 145.909298Da
  • Monoisotopic Mass: 145.909298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 54.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.